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Compound of Interest

Compound Name: CMP8

Cat. No.: B1669269 Get Quote

A direct head-to-head comparison between CMP8 and Dapansutrile as inhibitors of the NLRP3

inflammasome is not feasible. Extensive research indicates that CMP8 is a selective ligand for

the estrogen receptor and does not exhibit activity as an NLRP3 inflammasome inhibitor.[1]

Therefore, this guide provides a comprehensive comparison of Dapansutrile with a well-

established and potent NLRP3 inflammasome inhibitor, MCC950, to offer relevant insights for

researchers, scientists, and drug development professionals.

This guide details the mechanisms of action, presents supporting experimental data, and

outlines the experimental protocols for Dapansutrile and MCC950, both of which are significant

players in the field of NLRP3 inflammasome-targeted therapeutics.

Introduction to NLRP3 Inflammasome Inhibitors
The NLRP3 inflammasome is a key component of the innate immune system. Its activation

triggers the release of pro-inflammatory cytokines, interleukin-1β (IL-1β) and interleukin-18 (IL-

18), playing a crucial role in various inflammatory diseases.[2] Consequently, the development

of specific NLRP3 inflammasome inhibitors is a major focus in therapeutic research.

Dapansutrile (also known as OLT1177) and MCC950 are two such small molecule inhibitors

that have been extensively studied.

Dapansutrile (OLT1177)
Dapansutrile is an orally active β-sulfonyl nitrile compound that has been shown to be a

selective inhibitor of the NLRP3 inflammasome.[2][3] It is currently under investigation in
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multiple clinical trials for various inflammatory conditions, including gout, heart failure, and

COVID-19.[4][5]

Mechanism of Action of Dapansutrile
Dapansutrile directly targets the NLRP3 protein, inhibiting its ATPase activity. This action

prevents the assembly of the NLRP3 inflammasome complex, which includes the ASC adaptor

protein and pro-caspase-1.[2][6] By blocking the formation of the active inflammasome,

Dapansutrile inhibits the cleavage of pro-caspase-1 into its active form, caspase-1. This, in

turn, prevents the maturation and secretion of the pro-inflammatory cytokines IL-1β and IL-18.

[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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